Cas no 1312921-54-2 ((2-((Bis(2-methoxyethyl)amino)methyl)phenyl)boronic acid)

• Product Name: (2-((Bis(2-methoxyethyl)amino)methyl)phenyl)boronic acid
• CAS No: 1312921-54-2
• MF: C₁₃H₂₂BNO₄
• MW: 267.12908411026
• MDL: MFCD16413867
• CID: 4583201
• PubChem ID: 61533113
• Update Time: 2025-10-22

(2-((Bis(2-methoxyethyl)amino)methyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-((bis(2-methoxyethyl)amino)methyl)phenyl)boronic acid
• (2-{[bis(2-methoxyethyl)amino]methyl}phenyl)boronic acid
• D94043
• 1312921-54-2
• AS-70086
• (2-([Bis(2-methoxyethyl)amino]methyl)phenyl)boranediol
• AKOS010795141
• [2-[[bis(2-methoxyethyl)amino]methyl]phenyl]boronic acid
• (2-((Bis(2-methoxyethyl)amino)methyl)phenyl)boronic acid

• MDL： MFCD16413867
• Inchi： 1S/C13H22BNO4/c1-18-9-7-15(8-10-19-2)11-12-5-3-4-6-13(12)14(16)17/h3-6,16-17H,7-11H2,1-2H3
• InChI Key： RMMDSIUQDCZNSI-UHFFFAOYSA-N
• SMILES： O(C)CCN(CCOC)CC1C=CC=CC=1B(O)O

Computed Properties

• Exact Mass: 267.1641883 g/mol
• Monoisotopic Mass: 267.1641883 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2
• Molecular Weight: 267.13

Additional information on (2-((Bis(2-methoxyethyl)amino)methyl)phenyl)boronic acid

Comprehensive Overview of (2-((Bis(2-methoxyethyl)amino)methyl)phenyl)boronic acid (CAS No. 1312921-54-2)

(2-((Bis(2-methoxyethyl)amino)methyl)phenyl)boronic acid (CAS No. 1312921-54-2) is a specialized boronic acid derivative with significant applications in organic synthesis, pharmaceuticals, and materials science. This compound features a unique bis(2-methoxyethyl)amino moiety, which enhances its solubility and reactivity in various chemical environments. Researchers and industries value this compound for its role in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in drug discovery and material design.

The growing demand for boronic acid-based compounds like 1312921-54-2 is driven by their versatility in bioconjugation and catalysis. Recent trends highlight its potential in targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs), addressing key challenges in oncology and neurodegenerative diseases. Users frequently search for "boronic acid applications in medicine" or "how to optimize Suzuki reactions," reflecting the compound's relevance in cutting-edge research.

From a structural perspective, the methoxyethyl groups in (2-((Bis(2-methoxyethyl)amino)methyl)phenyl)boronic acid improve its stability under aqueous conditions, making it suitable for biocompatible reactions. This property aligns with the rising interest in "green chemistry solutions" and "water-tolerant catalysts," as industries seek sustainable alternatives. Analytical techniques such as NMR spectroscopy and HPLC purity testing are critical for characterizing this compound, ensuring compliance with pharmaceutical-grade standards.

In material science, CAS No. 1312921-54-2 contributes to the development of organic electronic devices, including OLEDs and sensors. Its ability to form stable complexes with diols and other functional groups makes it a candidate for molecular recognition systems. Searches like "boronic acids in sensor technology" or "advanced organic semiconductors" underscore its interdisciplinary importance.

Handling and storage recommendations for (2-((Bis(2-methoxyethyl)amino)methyl)phenyl)boronic acid emphasize protection from moisture and oxidation, typically under inert atmospheres. Suppliers often provide technical data sheets addressing "how to store boronic acids"—a common query among laboratory professionals. Innovations in lyophilization and cryopreservation techniques further enhance its shelf life and usability.

Future research directions for 1312921-54-2 may explore its enzyme inhibition capabilities or nanocarrier functionalization, responding to the surge in "precision medicine" inquiries. Collaborative studies between chemists and biologists could unlock novel therapeutic applications, reinforcing the compound's role in next-generation biopharmaceuticals.